Highly ordered mesoporous Cr2O3 materials with enhanced performance for gas sensors and lithium ion batteries†

Chemical Communications Pub Date: 2011-11-15 DOI: 10.1039/C1CC16341H

Abstract

Highly ordered mesoporous Cr2O3 materials with high specific surface area and narrow pore size distribution were successfully prepared by a vacuum assisted impregnation method. Both 2-dimensional hexagonal and 3-dimensional cubic Cr2O3 mesoporous replicas from SBA-15 and KIT-6 templates exhibit enhanced performance for gas sensors and lithium ion batteries, compared to the bulk Cr2O3 counterpart.

Graphical abstract: Highly ordered mesoporous Cr2O3 materials with enhanced performance for gas sensors and lithium ion batteries
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